5-Chloro-2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine

• IUPAC Name: 5-chloro-2-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C16H16ClF3N4O/c17-12-8-21-15(22-9-12)24-6-4-11(5-7-24)10-25-14-3-1-2-13(23-14)16(18,19)20/h1-3,8-9,11H,4-7,10H2
• InChI Key: UOSFACPTJIXREA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=CC=CC(=N2)C(F)(F)F)C3=NC=C(C=N3)Cl
• Molecular Formula: C16H16ClF3N4O
• Molecular Weight: 372.77 g/mol

Description

“5-Chloro-2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine” is a compound that contains a trifluoromethylpyridine (TFMP) group. TFMP and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods. One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. The choice of method depends largely on the identity of the desired target compound.

Molecular Structure Analysis

The optimal structure of the pyridine group in this compound was found to be 5-CF3. The optimal structure of the pyrimidine group was 2-CH3-5-Cl-6-CHF2. The spatial configuration of the carbon atoms connected to R3 plays an important role. When the carbon atom is in S configuration, the fungicidal activity of the compound is the best.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of TFMP derivatives include an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. Another reaction involves the assembly of pyridine from a trifluoromethyl-containing building block.

Physical And Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine in the structure of “5-Chloro-2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine” bestows many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It involves the cross-coupling of chemically distinct fragments using palladium as the catalyst. In SM coupling, oxidative addition occurs with electrophilic organic groups, while transmetalation involves nucleophilic organic groups transferred from boron to palladium. .

Antimicrobial Potential

Derivatives of this compound have shown promising antimicrobial activity. .

Catalytic Protodeboronation

In catalytic protodeboronation reactions, this compound acts as a pinacol boronic ester. It participates in the formation of heteroarenes, providing useful synthetic intermediates. .

Imidazole Containing Compounds

The compound’s imidazole-containing derivatives have therapeutic potential. .

Pyrimidine Derivatives

This compound serves as a key building block for the synthesis of novel 2-(pyridin-2-yl)pyrimidine derivatives. .

Fluazifop Synthesis

The compound plays a crucial role in the synthesis of fluazifop, a herbicide. .

Mechanism of Action

Pyrimidinamine derivatives, which include “5-Chloro-2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine”, act as mitochondrial complex I electron transport inhibitors (MET I). This action mode is different from other commercial fungicides, and resistance to pyrimidinamine fungicides has not been reported so far.

Future Directions

The demand for TFMP derivatives, including “5-Chloro-2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidin-1-yl]pyrimidine”, has been increasing steadily over the last 30 years. This suggests that there will be ongoing research and development in this area, with potential for new applications and synthesis methods.